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Compound of Interest

Compound Name: Siramesine fumarate

Cat. No.: B163184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Siramesine fumarate is a potent and selective sigma-2 (σ2) receptor agonist initially

developed for anxiety and depression.[1] It has since garnered significant interest in cancer

research due to its ability to induce cell death in various cancer cell lines.[2][3][4] Siramesine

acts as a lysosomotropic agent, destabilizing lysosomal and mitochondrial membranes, which

leads to the release of cathepsins, production of reactive oxygen species (ROS), and

ultimately, caspase-independent cell death.[1][5] Recent studies have also shown its ability to

inhibit the STAT3-MGMT signaling pathway in glioblastoma.[1] Accurate and consistent

preparation of a Siramesine fumarate stock solution is critical for obtaining reproducible

results in in vitro and in vivo studies. This document provides a detailed protocol for preparing a

stock solution of Siramesine fumarate using dimethyl sulfoxide (DMSO).

Physicochemical and Solubility Data
Proper preparation begins with understanding the compound's properties. Siramesine
fumarate is a crystalline solid.[6][7] Key quantitative data are summarized below.

Table 1: Physicochemical Properties of Siramesine Fumarate
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Property Value Reference

Synonyms Lu 28-179 [6][7]

CAS Number 163630-79-3 [6]

Molecular Formula C₃₀H₃₁FN₂O • C₄H₄O₄ [6]

Formula Weight 570.7 g/mol (or 570.65 g/mol ) [6]

Appearance
White to beige crystalline

solid/powder
[6]

Purity ≥98% (HPLC) [6]

Table 2: Solubility of Siramesine Fumarate

Solvent Solubility Reference

DMSO ~20-30 mg/mL [6][7]

Ethanol ~30 mg/mL [6][7]

DMF ~30 mg/mL [6]

Ethanol:PBS (pH 7.2) (1:2) ~0.25-0.33 mg/mL [6][7]

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol details the preparation of a 10 mM stock solution of Siramesine fumarate in

DMSO.

Materials and Equipment
Siramesine fumarate powder (FW: 570.7 g/mol )

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Analytical balance
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Microcentrifuge tubes (e.g., 1.5 mL or 2 mL, sterile)

Pipettes and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Safety Precautions
Siramesine fumarate should be handled as a potentially hazardous material.[7]

Always wear appropriate PPE, including gloves, a lab coat, and safety glasses.

Perform all weighing and solution preparation steps in a well-ventilated area or a chemical

fume hood.

Consult the Safety Data Sheet (SDS) for the compound before use.[7]

Calculation
To prepare a 10 mM stock solution, use the following calculation:

Mass (mg) = Desired Concentration (M) x Volume (L) x Formula Weight ( g/mol ) x 1000

(mg/g)

Example for 1 mL of 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 570.7 g/mol x 1000 mg/g

Mass (mg) = 5.71 mg

Step-by-Step Procedure
Equilibrate: Allow the Siramesine fumarate container to reach room temperature before

opening to prevent moisture condensation.
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Weighing: Carefully weigh out the calculated amount (e.g., 5.71 mg) of Siramesine
fumarate powder and place it into a sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of DMSO (e.g., 1 mL) to the tube containing the

powder.

Dissolution: Close the tube tightly and vortex thoroughly. If necessary, gentle warming or

sonication can be used to ensure the compound dissolves completely, resulting in a clear

solution.[4]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, divide

the stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile microcentrifuge

tubes.[8][9]

Labeling: Clearly label each aliquot with the compound name, concentration (10 mM),

solvent (DMSO), and preparation date.

Storage and Stability
Proper storage is essential to maintain the integrity of the stock solution.

Table 3: Recommended Storage Conditions

Form Temperature Duration Reference

Solid Powder -20°C ≥ 4 years [6][7]

In Solvent (DMSO) -80°C ~6 months to 1 year [4][8]

In Solvent (DMSO) -20°C ~1 month [8]

Note: For optimal results, use freshly prepared solutions. If a solution stored at -20°C is older

than one month, its efficacy should be re-verified.[8] Avoid storing aqueous dilutions for more

than one day.[7]

Application Example: Preparing a Working Solution
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For cell-based assays, the DMSO stock solution is diluted in a culture medium to the desired

final concentration.

Example: To prepare 1 mL of medium with a final Siramesine concentration of 10 µM from a

10 mM stock:

Use the dilution formula: M₁V₁ = M₂V₂

(10,000 µM) x V₁ = (10 µM) x (1000 µL)

V₁ = 1 µL

Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

Important: The final concentration of DMSO in the culture medium should typically be kept

below 0.5% to avoid solvent-induced cytotoxicity.[8]

Visualized Protocols and Pathways
Experimental Workflow
The following diagram illustrates the key steps for preparing the Siramesine fumarate stock

solution.
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Caption: Workflow for Siramesine fumarate stock solution preparation.

Siramesine Signaling Pathway
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Siramesine induces cell death through multiple interconnected pathways. It primarily acts as a

σ2 receptor agonist, leading to lysosomal and mitochondrial dysfunction.
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Caption: Simplified signaling pathway for Siramesine-induced cell death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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